Cas no 942010-44-8 (N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide)

• Product Name: N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide
• CAS No: 942010-44-8
• MF: C₂₁H₂₆N₂O₄
• MW: 370.4421
• CID: 5461017
• Update Time: 2025-07-25

N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]-2-phenoxyacetamide
• N-(2-(3-methoxyphenyl)-2-morpholinoethyl)-2-phenoxyacetamide
• VU0504367-1
• N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide

• InChI Key： PYWAIOSQZPOVOI-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])(C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])C([H])([H])N([H])C(C([H])([H])OC1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 436
• XLogP3: 2.4
• Topological Polar Surface Area: 60

Additional information on N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide

Introduction to N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide (CAS No. 942010-44-8)

N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique chemical structure and its CAS number 942010-44-8, represents a promising candidate for further research and development due to its potential biological activities and structural features. The molecular framework of this compound incorporates several key functional groups, including a 3-methoxyphenyl moiety and a morpholin-4-yl substituent, which are known to contribute to its pharmacological properties.

The synthesis and characterization of N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide involve meticulous attention to detail, ensuring that the final product adheres to the highest standards of purity and yield. The presence of the phenoxyacetamide group in the molecule suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, which has been instrumental in guiding the design of more effective derivatives.

In the context of contemporary drug discovery, N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide has been explored for its potential therapeutic applications. Studies have indicated that this compound may exhibit properties relevant to the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The combination of the 3-methoxyphenyl and morpholin-4-yl groups is particularly noteworthy, as these moieties are frequently found in bioactive molecules that have demonstrated efficacy in preclinical studies.

The structural features of N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide also make it a valuable tool for understanding the mechanisms of action of related compounds. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to elucidate the three-dimensional structure of this molecule, providing insights into how it interacts with biological targets. These structural insights are crucial for optimizing the compound's pharmacokinetic properties and improving its overall efficacy.

Furthermore, the synthesis of N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide has been optimized to ensure scalability and reproducibility. Modern synthetic methodologies have allowed for the efficient production of this compound in multi-kilogram quantities, making it feasible for large-scale preclinical studies. The use of green chemistry principles has also been integrated into the synthetic route, minimizing waste and reducing environmental impact.

The potential applications of N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural properties may offer novel solutions to existing challenges. The compound's stability under various conditions makes it a versatile building block for further chemical modifications, allowing for the creation of a diverse array of derivatives with tailored properties.

In conclusion, N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-phenoxyacetamide (CAS No. 942010-44-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex molecular structure, characterized by key functional groups such as the 3-methoxyphenyl, morpholin-4-y1, and phenoxyacetamide moieties, positions it as a promising candidate for further exploration. The ongoing research into this compound underscores its importance in advancing our understanding of drug design and development.